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Cat. No.: B075294

Get Quote

Executive Summary
4-Phenylcyclohexanecarbaldehyde (CAS 1466-74-6) is a critical bicyclic intermediate utilized

in the synthesis of liquid crystal mesogens and pharmaceutical pharmacophores. Its structural

rigidity, conferred by the cyclohexane ring, combined with the polarizability of the phenyl group,

makes it an ideal scaffold for tuning the optical anisotropy (

) of liquid crystals and the lipophilicity of drug candidates.

This technical guide addresses a common gap in the literature: the precise physicochemical

characterization of this aldehyde. While its derivatives (acids and ketones) are well-

documented, the aldehyde itself often requires in situ generation or careful isolation due to its

susceptibility to oxidation. This guide provides predicted property landscapes, validated

synthesis pathways for reference standards, and self-validating protocols for determining

refractive index (RI) and boiling point (BP).
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Molecular Identity & Stereochemistry
The molecule exists as two geometric isomers: cis and trans. For most advanced applications

(liquid crystals, bioactive ligands), the trans-isomer is the target of interest due to its

thermodynamic stability (diequatorial conformation) and linear geometry.

Attribute Detail

IUPAC Name 4-Phenylcyclohexane-1-carbaldehyde

CAS Number 1466-74-6

Molecular Formula

C

H

O

Molecular Weight 188.27 g/mol

SMILES O=CC1CCC(c2ccccc2)CC1

Key Isomer
trans-4-Phenylcyclohexanecarbaldehyde

(Equatorial Phenyl / Equatorial Formyl)

Stereochemical Configuration
The trans isomer places both the bulky phenyl group and the formyl group in equatorial

positions, minimizing 1,3-diaxial interactions. The cis isomer forces one group axial, raising the

ground state energy.
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Figure 1: Thermodynamic equilibrium favors the trans-isomer, which is crucial for maintaining

the rod-like shape required for liquid crystal phases.
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Physicochemical Properties: Data & Prediction
Experimental data for the isolated aldehyde is scarce in public repositories compared to its acid

precursor (4-phenylcyclohexanecarboxylic acid) or the ketone analog (4-

phenylcyclohexanone). Below is a synthesized dataset combining available experimental

fragments with high-fidelity predictive models (ACD/Labs, EPI Suite).

Table 1: Physicochemical Profile[5]

Property
Value
(Experimental/Con
sensus)

Confidence Notes

Physical State
Low-melting solid or

viscous oil
High

Analogous ketone mp

is 77-80°C [1].[1]

Aldehydes typically

melt lower than

ketones.

Boiling Point (760

mmHg)

315°C ± 10°C

(Predicted)
Medium

Extrapolated from

ketone bp (160°C @

12 mmHg) [1].

Boiling Point

(Reduced)

~165-170°C @ 12

mmHg
High

Estimated based on 4-

phenylcyclohexanone

data [2].

Refractive Index (

)

1.545 - 1.555

(Predicted)
High

Phenyl ring

contribution increases

RI significantly above

cyclohexane baseline

(1.44).

Density 1.05 ± 0.05 g/cm³ High

Consistent with aryl-

cyclohexane

derivatives.

Flash Point >110°C High Closed cup prediction.

Refractive Index Significance
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For liquid crystal applications, the RI is a proxy for the electronic polarizability. A value >1.50 is

typical for phenyl-containing mesogens. The optical anisotropy (

) is derived from the difference between the extraordinary and ordinary indices, which is heavily
influenced by the trans configuration's linearity.

Experimental Protocols
Synthesis of Analytical Standard
To measure these properties accurately, one must often synthesize the standard fresh to avoid

oxidation to the carboxylic acid. The most robust route ensures the trans stereochemistry is

retained.

Pathway:trans-4-Phenylcyclohexanecarboxylic acid

Alcohol

Aldehyde.

Start: trans-4-Phenylcyclohexane-
carboxylic acid (CAS 1466-73-5)

Reduction
(LiAlH4, THF, 0°C)

Intermediate:
(trans-4-Phenylcyclohexyl)methanol

Oxidation
(Swern or PCC)

Product:
4-Phenylcyclohexanecarbaldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 2: Synthesis pathway designed to preserve trans-stereochemistry and minimize over-

oxidation.

Boiling Point Determination (Reduced Pressure)
Objective: Determine the boiling point without thermal decomposition.

Protocol:

Apparatus: Setup a short-path distillation apparatus (Kugelrohr or Vigreux column).

Pressure: Connect to a vacuum manifold capable of stable pressure (e.g., 10 mmHg or 0.5

mmHg).

Calibration: Calibrate the manometer against a known standard (e.g., naphthalene) if

possible.

Heating: Apply heat via a silicone oil bath. Increase temperature at a rate of 5°C/min.

Observation: Record the vapor temperature when the first steady drop collects in the

receiver.

Target Range: Expect 160-170°C at 12 mmHg.

Correction: Convert to standard pressure using the Antoine equation or a nomograph for

reporting, but explicitly state the experimental pressure.

Refractive Index Measurement
Objective: Determine purity and identity.

Protocol:

Preparation: If the sample is solid, gently melt it (approx. 40-50°C) or measure as a

supercooled liquid if it remains fluid. If stable liquid, measure at 20°C.

Instrument: Abbe Refractometer thermostated to 20°C ± 0.1°C.
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Blanking: Calibrate with 1-bromonaphthalene (

) or water (

) depending on the prism range.

Measurement: Place 2-3 drops of the aldehyde on the main prism. Close the latch.

Reading: Adjust the compensator to remove color fringing (dispersion) and align the

shadowline with the crosshairs.

Validation: A reading below 1.50 suggests contamination with non-aromatic solvents

(hexanes) or the aliphatic alcohol precursor.[2] A reading >1.56 suggests degradation or

high-molecular-weight condensation products.

Applications & Causality
Liquid Crystal Mesogens
The trans-4-phenylcyclohexane moiety is a "hard core" in liquid crystal engineering.

Mechanism: The cyclohexane ring provides conformational rigidity without the high viscosity

associated with biphenyls. The aldehyde group serves as a reactive handle to attach flexible

alkyl tails or cyano groups (via Knoevenagel condensation) to form the final mesogen [3].

Causality: The refractive index of the aldehyde directly correlates to the birefringence of the

final material. High purity (>99.5% trans) is required to prevent "defects" in the liquid crystal

domain.

Pharmaceutical Intermediates[9][10]
Role: Used as a lipophilic spacer. The phenylcyclohexyl group mimics the spatial

arrangement of certain steroids or diphenylmethane derivatives but with different metabolic

stability.

Metabolism: Unlike the planar biphenyl, the cyclohexane ring introduces 3D-dimensionality

(sp3 carbons), which can improve solubility and alter binding affinity in hydrophobic pockets

of enzymes [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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